Cas no 155891-94-4 (2-(Benzyloxy)-5-bromo-1,3-dichlorobenzene)

• Product Name: 2-(Benzyloxy)-5-bromo-1,3-dichlorobenzene
• CAS No: 155891-94-4
• MF: C₁₃H₉BrCl₂O
• MW: 332.019961118698
• MDL: MFCD11617257
• CID: 857488
• PubChem ID: 46739375
• Update Time: 2025-06-08

2-(Benzyloxy)-5-bromo-1,3-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-5-bromo-1,3-dichlorobenzene
• 3,5-DICHLORO-4-BENZYLOXYBROMOBENZENE
• 5-bromo-1,3-dichloro-2-phenylmethoxybenzene
• Benzene, 5-bromo-1,3-dichloro-2-(phenylmethoxy)-
• CS-0207977
• DTXSID80674985
• 155891-94-4
• MFCD11617257
• DB-364157
• C13H9BrCl2O
• BS-21556
• H11195
• SCHEMBL25311482
• AKOS015839402

• MDL： MFCD11617257
• Inchi： 1S/C13H9BrCl2O/c14-10-6-11(15)13(12(16)7-10)17-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： IFBZRCLFOBNPKB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)Cl)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 329.92100
• Monoisotopic Mass: 329.92138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 5.33490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(Benzyloxy)-5-bromo-1,3-dichlorobenzene

2-(Benzyloxy)-5-bromo-1,3-dichlorobenzene: A Comprehensive Overview

2-(Benzyloxy)-5-bromo-1,3-dichlorobenzene is a complex aromatic compound with the CAS number 155891-94-4. This compound is characterized by its unique structure, which includes a benzyl ether group attached to a brominated and dichlorinated benzene ring. The molecule's structure makes it highly versatile, with applications ranging from pharmaceuticals to advanced materials science. Recent studies have highlighted its potential in drug design and as a precursor for advanced organic materials.

The synthesis of 2-(Benzyloxy)-5-bromo-1,3-dichlorobenzene involves multi-step organic reactions, often utilizing bromination and chlorination techniques. Researchers have optimized these processes to enhance yield and purity, making the compound more accessible for industrial and academic use. Its stability under various conditions has also been extensively studied, revealing its suitability for high-temperature applications and long-term storage.

In the field of pharmacology, 2-(Benzyloxy)-5-bromo-1,3-dichlorobenzene has shown promise as a building block for developing bioactive molecules. Recent studies have demonstrated its ability to modulate enzyme activity, making it a valuable compound in drug discovery pipelines. Additionally, its role as an intermediate in the synthesis of complex heterocyclic compounds has been explored, further expanding its utility in medicinal chemistry.

The compound's electronic properties have also drawn attention in materials science. Its ability to act as an electron-deficient aromatic system makes it a candidate for use in organic semiconductors and optoelectronic devices. Recent research has focused on incorporating 2-(Benzyloxy)-5-bromo-1,3-dichlorobenzene into polymer frameworks to enhance their electrical conductivity and stability under ambient conditions.

From an environmental perspective, the degradation pathways of 2-(Benzyloxy)-5-bromo-1,3-dichlorobenzene have been investigated to assess its potential impact on ecosystems. Studies indicate that under specific conditions, the compound undergoes biodegradation, reducing its persistence in the environment. This information is crucial for developing sustainable practices in its production and disposal.

In conclusion, 2-(Benzyloxy)-5-bromo-1,3-dichlorobenzene (CAS No: 155891-94-4) is a multifaceted compound with significant potential across various scientific domains. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new properties and uses, this compound is poised to make even greater contributions to science and technology.